Cas no 823192-43-4 (Benzoic acid, 4-methyl-, (2,2-dimethyl-1,3-dioxolan-4-yl)methyl ester)

• Product Name: Benzoic acid, 4-methyl-, (2,2-dimethyl-1,3-dioxolan-4-yl)methyl ester
• CAS No: 823192-43-4
• MF: C₁₄H₁₈O₄
• MW: 250.290324687958
• CID: 695036
• PubChem ID: 14569861
• Update Time: 2025-04-19

Benzoic acid, 4-methyl-, (2,2-dimethyl-1,3-dioxolan-4-yl)methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-methyl-, (2,2-dimethyl-1,3-dioxolan-4-yl)methyl ester
• (2,2-dimethyl-1,3-dioxolan-4-yl)methyl 4-methylbenzoate
• DTXSID10561753
• 823192-43-4

• Inchi： 1S/C14H18O4/c1-10-4-6-11(7-5-10)13(15)16-8-12-9-17-14(2,3)18-12/h4-7,12H,8-9H2,1-3H3
• InChI Key： BLCQTBGQNYPMGF-UHFFFAOYSA-N
• SMILES： O1C(COC(C2C=CC(C)=CC=2)=O)COC1(C)C

Computed Properties

• Exact Mass: 250.12050905g/mol
• Monoisotopic Mass: 250.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 44.8Ų